![molecular formula C10H8O4 B1585203 7-Methoxybenzofuran-2-carboxylic acid CAS No. 4790-79-8](/img/structure/B1585203.png)
7-Methoxybenzofuran-2-carboxylic acid
Overview
Description
7-Methoxybenzofuran-2-carboxylic acid (7-MBF-2-COOH) is a naturally occurring phenolic compound with a wide range of applications in various scientific fields. It has been found to possess a number of biochemical and physiological effects and has been used in numerous laboratory experiments.
Scientific Research Applications
Synthesis of Novel Compounds 7-Methoxybenzofuran-2-carboxylic acid derivatives have been utilized in the synthesis of various novel polycyclic heteroaromatic compounds. These include fusions or bindings with pyrido[1,4]benzothiazine, thiazole, pyridine, and other complex structures, utilizing diverse reaction strategies (Patankar et al., 2008).
Natural Product Synthesis This compound has been integral in the total synthesis of natural products like vignafuran, 2-(4-hydroxy-2-methoxyphenyl)-6-methoxybenzofuran-3-carboxylic acid methyl ester, and coumestrol. These syntheses often involve complex steps like benzo[b]furan ring formation and carbonylative ring closure (Hiroya et al., 2000).
Optical Properties in Novel Derivatives Research has also delved into synthesizing novel derivatives from this compound, studying their optical properties such as UV-vis absorption and fluorescence. This is crucial for applications in material science and photophysics (Jiang et al., 2012).
Medicinal Chemistry In medicinal chemistry, derivatives of this compound have been synthesized and evaluated for antimicrobial activity. These compounds have shown variable and modest activity against bacteria and fungi, indicating potential for further pharmaceutical exploration (Patel et al., 2011).
Metallation and Synthetic Utility The dianionic species derived from this compound, when treated at low temperatures, have shown utility as synthetic intermediates. These intermediates react with electrophiles and undergo ring opening, useful for synthesizing various benzofuran-2-carboxylic acids (Buttery et al., 1985).
Mechanism of Action
Mode of Action
Benzofuran compounds, a class to which 7-methoxybenzofuran-2-carboxylic acid belongs, are known to exhibit various biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .
Biochemical Pathways
Benzofuran compounds are known to interact with various biochemical pathways, but the exact pathways influenced by this compound require further investigation .
Result of Action
Benzofuran compounds are known to exhibit various biological activities, suggesting that this compound may have similar effects .
properties
IUPAC Name |
7-methoxy-1-benzofuran-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8O4/c1-13-7-4-2-3-6-5-8(10(11)12)14-9(6)7/h2-5H,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOCNTRAAJNWDND-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1OC(=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40345644 | |
Record name | 7-Methoxybenzofuran-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40345644 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
4790-79-8 | |
Record name | 7-Methoxybenzofuran-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40345644 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 7-methoxy-1-benzofuran-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular structure and formula of 7-Methoxybenzofuran-2-carboxylic acid?
A1: this compound consists of a benzofuran core structure with a carboxylic acid substituent at the 2-position and a methoxy group at the 7-position.
Q2: Are there any studies on the Structure-Activity Relationship (SAR) of this compound and its derivatives?
A2: One study mentions the synthesis of novel derivatives of benzofuran-2-carboxylic acid []. While it focuses on different substituents, it highlights the possibility of modifying the benzofuran-2-carboxylic acid scaffold to explore its structure-activity relationship. Further research focusing on modifying the this compound structure could provide valuable insights into the impact of these modifications on its activity, potency, and selectivity as a potential anti-inflammatory agent.
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